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Compound of Interest

Compound Name: 2'-Methoxyacetophenone

Cat. No.: B1218423 Get Quote

Introduction

2'-Methoxyacetophenone (CAS No. 579-74-8) is a valuable aromatic ketone characterized by

a methoxy group positioned ortho to an acetyl group on a benzene ring. It serves as a crucial

intermediate in the synthesis of various pharmaceuticals and is also utilized in the flavor and

fragrance industry due to its distinct anisic almond phenolic aroma.[1] This document outlines

the detailed reaction conditions and experimental protocols for the synthesis of 2'-
Methoxyacetophenone, primarily focusing on the methylation of 2'-hydroxyacetophenone, a

reliable and widely used method.

Reaction Scheme
The synthesis of 2'-Methoxyacetophenone can be efficiently achieved through the

methylation of 2'-hydroxyacetophenone. This ether synthesis reaction typically employs a

methylating agent, such as dimethyl sulfate, in the presence of a base.[1]

Reaction: 2'-Hydroxyacetophenone + Dimethyl Sulfate → 2'-Methoxyacetophenone

Quantitative Data Summary
The following table summarizes the key quantitative data for the synthesis of 2'-
Methoxyacetophenone via the methylation of 2'-hydroxyacetophenone.
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Parameter Value Reference

Reactants

2'-Hydroxyacetophenone 300 mmol (35.2 mL) [2]

Lithium Hydroxide

Monohydrate (LiOH·H₂O)
590 mmol (24.8 g) [2]

Dimethyl Sulfate 293 mmol (42 mL) [2]

Solvent

Tetrahydrofuran (THF) 400 mL [2]

Reaction Conditions

Temperature 20 °C (Room Temperature) [2]

Reaction Time 60 hours [2]

Product

Yield 86% [2]

Mass of Product 38.5 g [2]

Experimental Protocol
This protocol details the laboratory-scale synthesis of 2'-Methoxyacetophenone from 2'-

hydroxyacetophenone.

Materials:

2'-Hydroxyacetophenone

Lithium Hydroxide Monohydrate (LiOH·H₂O)

Dimethyl Sulfate

Tetrahydrofuran (THF)

2 M Sodium Hydroxide (NaOH) solution
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Diethyl ether

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Standard laboratory glassware for workup and purification

Procedure:

Reaction Setup: In a suitable round-bottom flask, prepare a solution of 1-(2-hydroxy-phenyl)-

ethanone (2'-Hydroxyacetophenone) (35.2 mL, 300 mmol) and LiOH·H₂O (24.8 g, 590 mmol)

in THF (400 mL).[2]

Initial Stirring: Stir the solution at room temperature (20 °C) for 1 hour.[2]

Addition of Methylating Agent: Add dimethyl sulfate (42 mL, 293 mmol) to the reaction

mixture.[2]

Reaction Monitoring: Allow the reaction to proceed for 60 hours.[2] The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Solvent Removal: After the reaction is complete, remove the THF under reduced pressure.[2]

Workup: Dissolve the residue in 2 M NaOH solution and extract the aqueous solution with

diethyl ether.[2]

Drying and Concentration: Combine the organic extracts and dry over anhydrous MgSO₄.

Filter the solution and concentrate it under reduced pressure to yield the final product, 2'-
Methoxyacetophenone.[2] The resulting product should be a colorless to pale yellow clear

liquid.[1]
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Alternative Synthesis Route: Friedel-Crafts
Acylation
An alternative method for synthesizing methoxyacetophenone isomers is the Friedel-Crafts

acylation of anisole with an acylating agent like acetyl chloride or acetic anhydride, using a

Lewis acid catalyst such as anhydrous aluminum chloride.[3][4][5] This reaction typically

produces a mixture of ortho and para isomers, with the para-methoxyacetophenone being the

major product.[3][5] The separation of the 2'-methoxyacetophenone isomer from the para

isomer can be challenging.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 2'-Methoxyacetophenone
via the methylation of 2'-hydroxyacetophenone.

1. Mix 2'-Hydroxyacetophenone
and LiOH·H₂O in THF

2. Stir at 20°C
for 1 hour

3. Add
Dimethyl Sulfate 4. React for 60 hours 5. Remove THF 6. Dissolve in NaOH (aq)

& Extract with Diethyl Ether
7. Dry with MgSO₄

& Concentrate
2'-Methoxyacetophenone

(Final Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 2'-
Methoxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218423#reaction-conditions-for-the-synthesis-of-2-
methoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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